Cas no 1021213-44-4 (N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1021213-44-4
• MF: C₁₉H₁₃ClF₂N₂O₃
• MW: 390.767930746078
• CID: 5843080
• PubChem ID: 42442831
• Update Time: 2025-10-28

N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide
• AKOS024506511
• VU0641703-1
• F5318-0269
• 1021213-44-4

• Inchi： 1S/C19H13ClF2N2O3/c20-14-7-13(5-6-15(14)22)24-19(26)16-8-17(25)18(9-23-16)27-10-11-1-3-12(21)4-2-11/h1-9H,10H2,(H,23,25)(H,24,26)
• InChI Key： GDBFUFMNPFZNNR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C(Cl)=C2)=O)NC=C(OCC2=CC=C(F)C=C2)C(=O)C=1

Computed Properties

• Exact Mass: 390.0582763g/mol
• Monoisotopic Mass: 390.0582763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide

N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide: A Comprehensive Overview

N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide, also known by its CAS number 1021213-44-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are widely studied for their role in drug development, particularly in the field of cardiovascular medications. The structure of this compound is characterized by a dihydropyridine ring system with multiple substituents, including a chloro group, a fluoro group, and a methoxy group, which contribute to its unique chemical properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance the efficiency of the production process.

One of the most promising applications of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits significant activity against various enzymes and receptors, making it a valuable candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. The presence of the fluoro groups in its structure is particularly advantageous, as fluorinated compounds often exhibit enhanced pharmacokinetic properties, including improved bioavailability and stability.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown promising performance in terms of charge transport and emission characteristics.

The safety and toxicity profile of N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1,4-dihydropyridine-2-carboxamide have also been extensively studied to ensure its safe use in various applications. Acute and chronic toxicity studies have been conducted in both in vitro and in vivo models, with results indicating that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4 oxo 1 ̧dihydropyridine 2 carboxamide (CAS No. 1021213 ̧1021213- < strong>) represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application development, positions it as a key player in future innovations within the chemical and pharmaceutical industries.